3,3-dimethyl-1-[(1-methylpiperidin-3-yl)methyl]urea

• IUPAC Name: 1,1-dimethyl-3-[(1-methylpiperidin-3-yl)methyl]urea
• InChI: InChI=1S/C10H21N3O/c1-12(2)10(14)11-7-9-5-4-6-13(3)8-9/h9H,4-8H2,1-3H3,(H,11,14)
• InChI Key: AIGATEJOMWFBEZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)CNC(=O)N(C)C
• Molecular Formula: C10H21N3O
• Molecular Weight: 199.29 g/mol
• CAS No.: 103988-19-8

Description

3,3-dimethyl-1-[(1-methylpiperidin-3-yl)methyl]urea is a synthetic organic compound with the molecular formula C10H21N3O It is characterized by the presence of a piperidine ring, a common structural motif in many pharmacologically active compounds

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-dimethyl-1-[(1-methylpiperidin-3-yl)methyl]urea typically involves the reaction of 3,3-dimethyl-1-butanamine with 1-methylpiperidine in the presence of a suitable urea derivative. The reaction is carried out under controlled conditions, often involving a catalyst to facilitate the formation of the desired product. The reaction conditions may include specific temperatures, pressures, and solvents to optimize yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes. The use of automated systems ensures precise control over reaction parameters, leading to consistent product quality. The industrial synthesis may also incorporate purification steps such as crystallization or distillation to achieve the desired level of purity.

Chemical Reactions Analysis

Types of Reactions

3,3-dimethyl-1-[(1-methylpiperidin-3-yl)methyl]urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can yield reduced forms of the compound, potentially altering its pharmacological properties.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reducing Agents: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are typical reducing agents.

Substitution Reagents: Halogens, alkylating agents, and nucleophiles are often used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives with different functional groups.

Scientific Research Applications

3,3-dimethyl-1-[(1-methylpiperidin-3-yl)methyl]urea has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in medicinal chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of 3,3-dimethyl-1-[(1-methylpiperidin-3-yl)methyl]urea involves its interaction with specific molecular targets in biological systems. The compound may bind to receptors or enzymes, modulating their activity and leading to physiological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3,3-dimethyl-1-[(1-methylpiperidin-4-yl)methyl]urea
• 3,3-dimethyl-1-(pyridin-3-yl)butan-2-one

Uniqueness

3,3-dimethyl-1-[(1-methylpiperidin-3-yl)methyl]urea is unique due to its specific structural features, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and pharmacological activities, making it a valuable compound for various research and industrial applications.